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Compound of Interest

Compound Name:
tert-Butyl (4-bromopyridin-2-

yl)carbamate

Cat. No.: B112265 Get Quote

An In-depth Technical Guide to tert-Butyl (4-
bromopyridin-2-yl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of tert-Butyl (4-bromopyridin-2-
yl)carbamate. The information is intended for professionals in the fields of chemical research

and drug development.

Chemical Identity and Structure
tert-Butyl (4-bromopyridin-2-yl)carbamate is a heterocyclic compound featuring a pyridine

ring substituted with a bromine atom and a tert-butoxycarbonyl (Boc) protected amine group.[1]

The Boc group serves as a common protecting group for amines in organic synthesis.[2] The

presence of the bromine atom and the protected amine on the pyridine scaffold makes this

compound a valuable intermediate for creating more complex molecules through various cross-

coupling reactions and further functionalization.
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Identifier Value

IUPAC Name tert-butyl N-(4-bromopyridin-2-yl)carbamate

CAS Number 207799-10-8

Molecular Formula C10H13BrN2O2[1]

Molecular Weight 273.13 g/mol [3]

InChI Key IRRRVCLDPODLJG-UHFFFAOYSA-N[1]

Canonical SMILES CC(C)(C)OC(=O)NC1=NC=C(C=C1)Br

Physical and Chemical Properties
The physical and chemical properties of tert-Butyl (4-bromopyridin-2-yl)carbamate are

summarized below. These properties are crucial for its handling, storage, and application in

experimental settings.

Property Value

Physical Form Solid

Boiling Point 296.7 °C at 760 mmHg[1]

Density 1.5 ± 0.1 g/cm³[1]

Flash Point 133.2 °C[1]

Refractive Index 1.573[1]

Vapor Pressure 0.001 mmHg at 25°C[1]

Polar Surface Area 51.2 Å²[1]

XLogP3 2.4[1]

Synthesis Protocol
A general experimental procedure for the synthesis of tert-Butyl (4-bromopyridin-2-
yl)carbamate involves the protection of the amino group of 2-amino-4-bromopyridine with di-
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tert-butyl dicarbonate (Boc₂O).[4]

Materials:

4-bromopyridin-2-amine

Di-tert-butyl dicarbonate (Boc₂O)

Anhydrous Tetrahydrofuran (THF)

Lithium bis(trimethylsilyl)amide (LiHMDS) or a similar strong base

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Water

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 4-bromopyridin-2-amine in anhydrous THF.[4]

Cool the solution to -5 °C.[4]

Slowly add a 1M solution of lithium bis(trimethylsilyl)amide in hexane and stir for 10 minutes

at this temperature.[4]

Add di-tert-butyl dicarbonate to the reaction mixture.[4]

Allow the mixture to warm to room temperature and continue stirring for 1 hour.[4]

Quench the reaction by adding a saturated aqueous solution of ammonium chloride.[4]

Extract the product with ethyl acetate.[4]
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Combine the organic layers and wash sequentially with water and brine.[4]

Dry the organic layer over anhydrous sodium sulfate.[4]

Concentrate the solution under reduced pressure to yield the final product.[4]

This procedure has been reported to afford the target product in high yield (96%).[4]
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Wash with H₂O and Brine,
then dry over Na₂SO₄

Concentrate under
reduced pressure
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Caption: Synthesis workflow for tert-Butyl (4-bromopyridin-2-yl)carbamate.
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Applications in Research and Drug Development
tert-Butyl (4-bromopyridin-2-yl)carbamate is primarily used as a building block in organic

synthesis, particularly in the development of pharmaceutical compounds. The carbamate

functional group is a structural motif found in numerous therapeutic agents.[2]

The pyridine ring is a common scaffold in medicinal chemistry. The bromine atom on the

pyridine ring allows for further molecular elaboration through various palladium-catalyzed

cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig amination reactions.

This enables the introduction of diverse substituents at the 4-position of the pyridine ring.

The Boc-protected amine at the 2-position can be deprotected under acidic conditions to reveal

the free amine, which can then be used for subsequent reactions, such as amide bond

formation or alkylation, to build more complex molecular architectures.

While there are no specific signaling pathways directly associated with this compound, its

structural relative, 4-aminopyridine, is known to be a potassium channel blocker used in the

treatment of some neurological conditions.[5] Carbamate derivatives of 4-aminopyridine have

been investigated for their potential to restore nerve conduction after spinal cord injury.[5] This

suggests that derivatives synthesized from tert-Butyl (4-bromopyridin-2-yl)carbamate could

be explored for similar biological activities.

Synthetic Utility
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Final Applications
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Caption: Logical relationships in the synthetic application of the title compound.
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Spectral Data
Detailed spectral data, including ¹H NMR, ¹³C NMR, HPLC, and LC-MS, are typically available

from commercial suppliers.[6] Researchers are advised to consult the certificate of analysis

provided by the supplier for specific batch data.

Safety and Handling
tert-Butyl (4-bromopyridin-2-yl)carbamate is classified with several hazard statements, and

appropriate safety precautions should be taken during its handling and storage.

GHS Hazard Statements Description

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]

Precautionary Measures:

Handling: Use only in a well-ventilated area.[1] Avoid breathing dust, fumes, gas, mist,

vapors, or spray.[1] Wash hands and any exposed skin thoroughly after handling.[1] Do not

eat, drink, or smoke when using this product.[1] Wear protective gloves, protective clothing,

and eye/face protection.[1]

Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed in

a dark place under an inert atmosphere. Recommended storage temperature is between 2-

8°C.

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[1] If on

skin, wash with plenty of water.[1] If swallowed, get medical help.[1] If inhaled, move the

person to fresh air.[1]
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tert-Butyl (4-bromopyridin-2-yl)carbamate is a key synthetic intermediate with significant

potential in the fields of medicinal chemistry and drug discovery. Its well-defined chemical and

physical properties, coupled with its versatile reactivity, make it a valuable building block for the

synthesis of a wide range of complex nitrogen-containing heterocyclic compounds. Proper

handling and storage procedures are essential to ensure safety and maintain the integrity of

the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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